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Cat. No.: B145736

A Comprehensive Technical Guide to 5-
lodoanthranilic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-lodoanthranilic acid, also known as 2-amino-5-iodobenzoic acid, is a substituted aromatic
compound with significant applications in organic synthesis and as an intermediate in the
pharmaceutical and biochemical industries.[1][2] Its structure, featuring an amino group, a
carboxylic acid group, and an iodine atom on the benzene ring, imparts unique reactivity,
making it a valuable building block for more complex molecules. This guide provides a detailed
overview of the physical and chemical properties of 5-iodoanthranilic acid, experimental
protocols for its synthesis and purification, and a summary of its key spectral data.

Physical and Chemical Properties

5-lodoanthranilic acid is typically a yellow to light brown or purple crystalline powder.[1][2][3][4]
It is known to be light-sensitive and should be stored in a dark, dry place.[1][3][4] The
compound is incompatible with strong oxidizing agents and alkalis.[1]

Physical Properties

The key physical properties of 5-iodoanthranilic acid are summarized in the table below.
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Property Value Source

Molecular Formula C7HeINO2 [1112]1[5]

Molecular Weight 263.03 g/mol [11[2][5]
Yellow to light brown or purple

Appearance _ [11[21[3][4]
crystalline powder

. . 219-221 °C (with

Melting Point B [L02]3]14]
decomposition)

Boiling Point 383.2 + 37.0 °C (Predicted) [3][4]6]

Density ~1.88 - 2.08 g/cm3 [11[31[6]

Flash Point 185.6 °C [11[3]

- Soluble in methanol and
Solubility [11[3114]

alcohol; Insoluble in water.

Chemical Properties

The chemical properties and identifiers of 5-iodoanthranilic acid are detailed below.

Property Value Source
IUPAC Name 2-amino-5-iodobenzoic acid [71[8]
CAS Number 5326-47-6 [1112][3]
pKa 4.59 £ 0.10 (Predicted) [31[6]
InChi Key GOLGILSVWFKZRQ- 3114]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1I)C(=0)O)N

[9]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 5-iodoanthranilic acid.
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Technique Key Data Points

H NMR In DMSO-ds, characteristic peaks are observed
around 7.95 ppm, 7.47 ppm, and 6.63 ppm.[10]
Full spectral data is available in various

13C NMR

databases.[11]

IR Spectroscopy

Key stretches correspond to N-H, C=0, and C-I
bonds.[12]

Mass Spectrometry

The molecular ion peak is observed at m/z 263.
[10]

Experimental Protocols

Synthesis of 5-lodoanthranilic Acid via lodination

This protocol is adapted from a well-established method for the iodination of anthranilic acid.

[13]

Materials:

Anthranilic acid

Water

e Ice

Procedure:

Concentrated hydrochloric acid (HCI)

lodine monochloride (ICI)

 In a 3-liter beaker, dissolve 110 g (0.8 mole) of anthranilic acid in 1 liter of water and 80 cc of

concentrated hydrochloric acid. Cool the solution to 20°C.[13]

e In a separate 2-liter beaker, prepare a solution of iodine monochloride by diluting 140 cc of

concentrated hydrochloric acid with 500 cc of cold water. Add crushed ice to bring the
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temperature to 5°C.[13]

Stirring vigorously, add 131 g (0.8 mole) of iodine monochloride to the hydrochloric acid
solution over approximately two minutes.[13]

Rapidly stir the cold iodine monochloride solution into the anthranilic acid solution. 5-
lodoanthranilic acid will precipitate almost immediately as a tan to violet solid. The
temperature of the reaction mixture will rise to 18-22°C.[13]

Continue stirring the mixture for one hour as it warms to room temperature.[13]
Filter the precipitate using a Bichner funnel.[13]
Wash the collected solid with three 100-cc portions of cold water.[13]

Dry the product at 90-100°C. The expected yield is 185-189 g (88-90%).[13]
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Synthesis of 5-lodoanthranilic Acid
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Caption: Workflow for the synthesis of 5-iodoanthranilic acid.
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Purification by Recrystallization of the Ammonium Salt

Crude 5-iodoanthranilic acid can be purified by recrystallizing its ammonium salt.[13]

Materials:

Crude 5-iodoanthranilic acid

Concentrated ammonia solution

Sodium hydrosulfite

Decolorizing charcoal

Hot water

Dilute hydrochloric acid

Procedure:

To 100 g of crude 5-iodoanthranilic acid in a beaker, add 200 cc of hot water.[13]

Stir and add concentrated ammonia until the acid dissolves completely at 60°C and there is
a slight excess of ammonia.[13]

Add sodium hydrosulfite in small portions until no further bleaching is observed.[13]

Add approximately 5 g of decolorizing charcoal, stir for three minutes, and filter the hot
solution by suction.[13]

Cool the filtrate to 20°C and slowly add dilute hydrochloric acid (1:1) with stirring until the
solution is just acid to Congo red paper.[13]

Filter the precipitated pure 5-iodoanthranilic acid, wash with cold water, and dry.[13]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV2P0349
http://www.orgsyn.org/demo.aspx?prep=CV2P0349
http://www.orgsyn.org/demo.aspx?prep=CV2P0349
http://www.orgsyn.org/demo.aspx?prep=CV2P0349
http://www.orgsyn.org/demo.aspx?prep=CV2P0349
http://www.orgsyn.org/demo.aspx?prep=CV2P0349
http://www.orgsyn.org/demo.aspx?prep=CV2P0349
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Purification of 5-lodoanthranilic Acid
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Caption: Purification workflow for 5-iodoanthranilic acid.

Reactivity and Applications
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5-lodoanthranilic acid is a versatile intermediate in organic synthesis. The amino group can be
diazotized and subsequently replaced, and the carboxylic acid can undergo typical reactions
such as esterification and amidation. It serves as a precursor for the synthesis of other valuable
compounds, including m-iodobenzoic acid.[14] Its derivatives are explored for various biological
activities.[15]

Reactivity of 5-lodoanthranilic Acid
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Caption: Logical relationship of 5-iodoanthranilic acid's reactivity.

Safety Information

5-lodoanthranilic acid is classified as an irritant.[3] It is irritating to the eyes, respiratory system,
and skin.[3][16] Appropriate personal protective equipment, including gloves, safety glasses,
and a dust mask, should be worn when handling this chemical.[16] Work should be conducted
in a well-ventilated area.[1] In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice.[3] If on skin, wash with plenty of water.[17]
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This document is intended for informational purposes for qualified professionals and does not
constitute a comprehensive safety guide. Always refer to the full Safety Data Sheet (SDS)
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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